Ethyl 2-(4-fluoro-3-methylphenoxy)acetate

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: ethyl 2-(4-fluoro-3-methylphenoxy)acetate
• InChI: InChI=1S/C11H13FO3/c1-3-14-11(13)7-15-9-4-5-10(12)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key: QHXJZQPWGILCKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=C(C=C1)F)C

Description

Ethyl 2-(4-fluoro-3-methylphenoxy)acetate is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Bromo-acetic acid ethyl ester (1.3 g, 7.1 mmol) and 4-Fluoro-3-methyl-phenol (1.0 g, 7.1 mmol) in 10 mL acetone was added K2CO3 (979 mg, 7.1 mmol) and NaI (7.1 mg, 0.047 mmol) at 25° C. The reaction mixture was stirred for 3 h at 63° C. and the temperature was slowly reduced to room temperature over a period of 30 min. Evaporation of solvent left the crude from which the product was isolated by Flash column chromatography eluting with 0% to 10% ethyl acetate/hexane to give the title compound, 1.1 g, as a light yellow oil.